Cas no 125971-57-5 (2-Isobutyryl-N-phenyl-3-phenylacrylamide (E/Z mixture))

• Product Name: 2-Isobutyryl-N-phenyl-3-phenylacrylamide (E/Z mixture)
• CAS No: 125971-57-5
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• MDL: MFCD00671709
• CID: 63796
• PubChem ID: 23634855
• Update Time: 2025-08-05

2-Isobutyryl-N-phenyl-3-phenylacrylamide (E/Z mixture) Chemical and Physical Properties

Names and Identifiers

• 2-Benzylidene isobutyryl acetanilide
• 2-Benzylidene-N-phenyl-isobutyloyl acetamide
• 2-Isobutyryl-N,3-Diphenylacrylamide
• 2-Isobutyryl-N-phenyl-3-phenylacrylamide
• Atorvastatin M-3
• (2E)-2-benzylidene-4-methyl-3-oxo-N-phenylpentanamide
• (Z)-2-benzylidene-4-methyl-3-oxo-N-phenylpentanamide
• 4-methyl-3-oxo-N-phenyl-2-(phenylmethylene)pentanamide
• Pentanamide, 4-methyl-3-oxo-N-phenyl-2-(phenylmethylene)-
• 2-Benylidine isobutyryl acetanilide
• Intermediates of Atorvastatin Calcium M-3
• 2-Benzylidene-4-Methyl-3-oxo-N-phenylpentanaMide
• 4-METHYL-3-OXO-N-PHENYL-2-(PHENYLMETHYLENE)-PENTAN
• SL-000200
• DTXSID90635269
• (2Z)-2-Benzylidene-4-methyl-3-oxo-N-phenylpentanamide
• 125971-57-5
• SCHEMBL10045756
• 222320-29-8
• MFCD00671709
• AKOS024328471
• CS-W013986
• 3-(Trifluoromethyl)pyridine-2-aceticacid
• AS-15425
• (2Z)-2-isobutyryl-N,3-diphenyl-2-propenamide
• J-005308
• SMUFHBOCNIUNPT-LGMDPLHJSA-N
• DB-032038
• 2-Isobutyryl-N-phenyl-3-phenylacrylamide (E/Z mixture)

• MDL： MFCD00671709
• Inchi： 1S/C19H19NO2/c1-14(2)18(21)17(13-15-9-5-3-6-10-15)19(22)20-16-11-7-4-8-12-16/h3-14H,1-2H3,(H,20,22)/b17-13-
• InChI Key： SMUFHBOCNIUNPT-LGMDPLHJSA-N
• SMILES： O=C(/C(/C(NC1C=CC=CC=1)=O)=C/C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 293.142
• Monoisotopic Mass: 293.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 4.7

Experimental Properties

• Color/Form: No data available
• Density: 1.151
• Melting Point: 143-154 ºC
• Boiling Point: 519.438°C at 760 mmHg
• Flash Point: 188.7±30.3 °C
• Refractive Index: 1.622
• PSA: 46.17000
• LogP: 4.00680

2-Isobutyryl-N-phenyl-3-phenylacrylamide (E/Z mixture) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides